Cas no 946322-95-8 (2-(3,4-dimethylphenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide)

• Product Name: 2-(3,4-dimethylphenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide
• CAS No: 946322-95-8
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 5850848
• PubChem ID: 16942591
• Update Time: 2025-08-05

2-(3,4-dimethylphenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide
• 2-(3,4-dimethylphenyl)-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)acetamide
• F2414-0172
• 946322-95-8
• AKOS024646924

• Inchi： 1S/C17H20N2O2/c1-11-7-8-13(9-12(11)2)10-16(20)18-17-14-5-3-4-6-15(14)19-21-17/h7-9H,3-6,10H2,1-2H3,(H,18,20)
• InChI Key： SNMUANQQYZRBNJ-UHFFFAOYSA-N
• SMILES： C(NC1=C2CCCCC2=NO1)(=O)CC1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 284.152477885g/mol
• Monoisotopic Mass: 284.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(3,4-dimethylphenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide

Introduction to 2-(3,4-dimethylphenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide and Its Significance in Modern Chemical Biology

2-(3,4-dimethylphenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide, identified by its CAS number 946322-95-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule represents a fascinating intersection of structural complexity and biological activity, making it a subject of extensive study in both academic and industrial settings. The compound's unique structural features, derived from its aromatic and heterocyclic components, contribute to its potential as a scaffold for developing novel therapeutic agents.

The benzoxazole moiety in the molecular structure of 2-(3,4-dimethylphenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide is particularly noteworthy. Benzoxazole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the tetrahydro-2H-benzoxazol-3(4H)-one ring system enhances the molecule's potential bioactivity by introducing conformational flexibility and electronic properties that can interact with biological targets. This structural motif has been extensively explored in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(3,4-dimethylphenyl)-N-(4,5,6,7-tetrahydro-2H-benzoxazol-3(4H)-one)acetamide to various biological targets with high precision. These studies suggest that the compound may exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to cancer progression. For instance, preliminary computational analyses indicate potential interactions with kinases and proteases that are aberrantly expressed in tumor cells. Such insights are crucial for designing targeted therapies that leverage the compound's structural features.

The dimethylphenyl substituent at the 3-position of the benzene ring in 2-(3,4-dimethylphenyl)-N-(4,5,6,7-tetrahydro-2H-benzoxazol-3(4H)-one)acetamide plays a critical role in determining its pharmacokinetic properties. This group enhances lipophilicity while maintaining solubility within a physiological range, which is essential for drug delivery systems. The optimization of such pharmacokinetic parameters is a cornerstone of modern drug development. By fine-tuning the substitution pattern on the aromatic ring, researchers can achieve desired pharmacokinetic profiles that improve bioavailability and therapeutic efficacy.

In vitro studies have begun to unravel the mechanistic basis of the biological activity exhibited by CAS no 946322-95-8. Initial experiments suggest that the compound may interfere with signal transduction pathways by inhibiting specific enzymes or modulating receptor activity. For example, research indicates potential interactions with Janus kinases (JAKs), which are implicated in inflammatory responses and immune regulation. The ability to modulate JAK activity could make this compound a valuable tool in developing treatments for autoimmune disorders and chronic inflammation.

The synthesis of 2-(3-methylphenyl)-N-(tetrahydrobenzoxazolizinone)acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as condensation reactions between aromatic aldehydes and hydroxamic acids under controlled conditions. These reactions yield intermediates that are subsequently functionalized to introduce the desired substituents at strategic positions within the molecule. The use of catalytic methods has further streamlined this process by improving yields and reducing waste generation.

As interest in natural product-inspired drug discovery grows, compounds like CAS no 946322-95-8 offer a bridge between synthetic chemistry and pharmacology. The benzoxazole scaffold is commonly found in bioactive natural products, suggesting that synthetic derivatives may inherit similar therapeutic properties. Researchers are exploring ways to incorporate elements from natural product structures into synthetic molecules while enhancing their efficacy through rational design principles.

The development of novel analytical techniques has also contributed to our understanding of this compound's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide detailed structural information about metabolites formed after administration. These data are essential for characterizing drug metabolism pathways and identifying potential toxicological concerns early in the development process.

The future direction of research on CAS no 946322-95-8 will likely focus on expanding its therapeutic applications through structure-based drug design. By leveraging advances in genomics and proteomics data sets researchers can identify new targets for modulation by this compound or its derivatives. Additionally collaborations between academic institutions pharmaceutical companies will be crucial for translating laboratory findings into clinical candidates.

In conclusion,(dimethylphenyl)(tetrahydrobenzoxazolinone)acetamide (CAS no 946322-95) stands out as an intriguing candidate for further exploration due to its unique structural features combined with promising preclinical data supporting its biological activity as an inhibitor or modulator target pathway relevant disease conditions including cancer inflammation autoimmune disorders . Its synthesis optimization characterization continue play pivotal role advancing fields chemical biology pharmaceutical sciences .